Cas no 873562-62-0 (N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide)

• Product Name: N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide
• CAS No: 873562-62-0
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 5447920
• Update Time: 2025-10-23

N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-morpholin-4-ylpropyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide

• Inchi： 1S/C18H25N3O3/c22-17-13-15(14-21(17)16-5-2-1-3-6-16)18(23)19-7-4-8-20-9-11-24-12-10-20/h1-3,5-6,15H,4,7-14H2,(H,19,23)
• InChI Key： ZVAXOJIUXWMRMH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(=O)CC(C(NCCCN2CCOCC2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide

Research Briefing on N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide (CAS: 873562-62-0)

N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide (CAS: 873562-62-0) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly focusing on its pharmacological properties, mechanism of action, and applications in drug discovery. This briefing synthesizes the latest research findings to provide a comprehensive overview of this compound's current status in scientific research.

The compound's structural features, including the morpholine and pyrrolidine moieties, suggest its potential as a modulator of biological targets. Recent investigations have highlighted its role in inhibiting specific enzymes or receptors, making it a candidate for treating various diseases. For instance, studies have demonstrated its efficacy in modulating protein-protein interactions, which are critical in cancer and neurodegenerative disorders.

One of the key areas of research involves the synthesis and optimization of N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide derivatives to enhance its bioavailability and therapeutic index. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to identify the most promising analogs. These efforts aim to overcome challenges such as metabolic instability and poor solubility, which are common in early-stage drug development.

In vitro and in vivo studies have provided preliminary evidence of the compound's biological activity. For example, recent publications report its inhibitory effects on specific kinase pathways implicated in inflammatory diseases. Additionally, its potential as a central nervous system (CNS) agent has been explored, with studies indicating its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapies.

Despite these promising findings, further research is needed to fully elucidate the compound's safety profile and therapeutic potential. Current studies are focused on preclinical evaluation, including toxicology and pharmacokinetics, to determine its suitability for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, N-3-(morpholin-4-yl)propyl-5-oxo-1-phenylpyrrolidine-3-carboxamide (CAS: 873562-62-0) represents a promising avenue for drug discovery, with ongoing research uncovering its multifaceted applications. This briefing underscores the importance of continued investigation to harness its full therapeutic potential and address existing challenges in its development.